(3,4-dichlorothiophen-2-yl)methanol
Overview
Description
(3,4-Dichlorothiophen-2-yl)methanol, also known as DCTM, is an organic compound of sulfur, chlorine, and hydrogen with the molecular formula C4H4Cl2OS. It is a colorless liquid with a pungent odor and is used in the synthesis of various organic compounds. DCTM is a versatile compound that has been used in a variety of scientific applications, such as in the synthesis of pharmaceuticals, agrochemicals, and other chemicals. It has also been used in the study of biochemical and physiological effects of its derivatives.
Mechanism of Action
The mechanism of action of (3,4-dichlorothiophen-2-yl)methanol is not well understood, but it is thought to involve the formation of a sulfonium ion intermediate. The sulfonium ion intermediate then undergoes a nucleophilic substitution reaction with a nucleophile, such as water or an alcohol, to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3,4-dichlorothiophen-2-yl)methanol are not well understood, but it is believed to have a variety of effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. In addition, (3,4-dichlorothiophen-2-yl)methanol has been found to have anti-inflammatory, antioxidant, and antifungal properties.
Advantages and Limitations for Lab Experiments
The use of (3,4-dichlorothiophen-2-yl)methanol in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize, and the reaction is relatively fast and efficient. Additionally, (3,4-dichlorothiophen-2-yl)methanol is non-toxic and has a low volatility, making it safe to use in experiments. However, there are some limitations to using (3,4-dichlorothiophen-2-yl)methanol in laboratory experiments. It is not soluble in water, and can be difficult to purify and isolate. In addition, the reaction is sensitive to temperature and pH, and can be difficult to control.
Future Directions
There are a number of potential future directions for research on (3,4-dichlorothiophen-2-yl)methanol. One area of research is to further explore its biochemical and physiological effects. Additionally, further research could be conducted on the synthesis of novel compounds using (3,4-dichlorothiophen-2-yl)methanol as the starting material. Additionally, further research could be conducted on the development of new methods for the synthesis of (3,4-dichlorothiophen-2-yl)methanol and its derivatives. Finally, further research could be conducted on the use of (3,4-dichlorothiophen-2-yl)methanol in the synthesis of pharmaceuticals and agrochemicals.
Synthesis Methods
The synthesis of (3,4-dichlorothiophen-2-yl)methanol is most commonly achieved through the reaction of 2-chlorothiophenol with dimethyl sulfate in an alcohol solvent. The reaction is carried out at temperatures between 60-80°C for several hours, and yields (3,4-dichlorothiophen-2-yl)methanol as the main product. Other methods of synthesis include the reaction of 2-chlorothiophenol with methyl chloroformate, the reaction of thiophenol with dimethyl carbonate, and the reaction of dimethyl sulfate and 2-chlorothiophene.
Scientific Research Applications
(3,4-dichlorothiophen-2-yl)methanol is widely used in scientific research due to its versatility. It has been used in the synthesis of a variety of organic compounds, such as pharmaceuticals, agrochemicals, and other chemicals. It is also used in the study of biochemical and physiological effects of its derivatives. In addition, (3,4-dichlorothiophen-2-yl)methanol has been used in the synthesis of novel compounds with potential therapeutic applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3,4-dichlorothiophen-2-yl)methanol involves the conversion of 3,4-dichlorothiophene to the corresponding aldehyde, followed by reduction to the alcohol using a reducing agent.", "Starting Materials": [ "3,4-dichlorothiophene", "Sodium borohydride", "Methanol", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3,4-dichlorothiophene is reacted with acetic acid and sodium hydroxide to form 3,4-dichlorothiophene-2-carboxylic acid.", "Step 2: The carboxylic acid is then converted to the corresponding aldehyde using hydrochloric acid.", "Step 3: The aldehyde is reduced to the alcohol using sodium borohydride in methanol." ] } | |
CAS RN |
2758005-26-2 |
Product Name |
(3,4-dichlorothiophen-2-yl)methanol |
Molecular Formula |
C5H4Cl2OS |
Molecular Weight |
183.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
